2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt

• CAS: 312619-47-9

Core Science & Biosynthesis

2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt molecular weight and exact mass

Title: Comprehensive Technical Guide on 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt: Physicochemical Profiling and Synthetic Workflows

Executive Summary

Derivatives of 1,3,4-thiadiazole are highly valued scaffolds in drug discovery, frequently utilized for their antimicrobial, anti-inflammatory, and histone deacetylase (HDAC) inhibitory properties[1]. While the free base form of 2-amino-5-phenyl-1,3,4-thiadiazole is widely used as a synthetic intermediate, formulating the compound as a sulfate salt drastically improves its aqueous solubility, mitigates oxidative degradation, and enhances bulk handling characteristics[2].

As a Senior Application Scientist, I frequently encounter discrepancies in literature and commercial catalogs regarding the exact mass and stoichiometry of these salts. This guide provides a rigorous physicochemical profile of 2-amino-5-phenyl-1,3,4-thiadiazole sulfate, detailing its molecular weight, exact mass, and a self-validating synthetic methodology.

Physicochemical Profiling: Stoichiometry, Molecular Weight, and Exact Mass

A critical point of failure in assay preparation is misunderstanding the stoichiometric ratio of the sulfate salt. Commercially, this compound is available in two primary forms: a 1:1 sulfate salt and a 2:1 hemisulfate salt[2].

Catalog listings for the 2:1 salt (CAS 340169-03-1) often report a molecular weight of 354.45 g/mol [3]. It is imperative to note that this value represents the free base basis (2 × 177.23 g/mol ) rather than the true formula weight of the complex. The actual molecular weight of the 2:1 salt complex is 452.54 g/mol .

Table 1: Physicochemical Properties of 2-Amino-5-phenyl-1,3,4-thiadiazole and its Sulfate Salts

Property	Free Base	1:1 Sulfate Salt	2:1 Sulfate Salt (Hemisulfate)
CAS Number	2002-03-1[4]	312619-47-9[2]	340169-03-1
Chemical Formula	C₈H₇N₃S	C₈H₇N₃S · H₂SO₄	(C₈H₇N₃S)₂ · H₂SO₄
True Molecular Weight	177.23 g/mol [4]	275.31 g/mol [2]	452.54 g/mol
Exact Mass	177.0360 Da[4]	275.0034 Da[2]	452.0395 Da

Expert Insight on Mass Spectrometry: Novice researchers often attempt to detect the exact mass of the intact salt complex (e.g., 452.0395 Da) using High-Resolution Mass Spectrometry (HRMS). However, under standard Electrospray Ionization (ESI), the salt complex completely dissociates. Analytical validation should instead target the protonated free base [M+H]+ at m/z 178.0439 in positive mode, and the hydrogen sulfate counterion [HSO4​]− at m/z 96.9601 in negative mode.

Structural & Mechanistic Insights

The 1,3,4-thiadiazole ring is an electron-deficient heteroaromatic system, but the exocyclic amine at the 2-position provides a localized center of basicity.

Causality of Salt Formation: The free base is prone to oxidative discoloration over time and exhibits poor aqueous solubility. By reacting the free base with sulfuric acid, protonation occurs (predominantly at the exocyclic amine or the N3 position, stabilized by resonance). The resulting sulfate salt forms a robust crystalline lattice driven by extensive intermolecular hydrogen bonding between the sulfate oxygens and the thiadiazole NH donors, locking the molecule into a highly stable, highly pure solid state.

Experimental Protocols: A Self-Validating Synthetic Workflow

The synthesis of the sulfate salt is a two-stage process: the construction of the thiadiazole core via cyclization[5], followed by controlled salt precipitation.

Synthetic workflow for 2-amino-5-phenyl-1,3,4-thiadiazole sulfate salt.

Protocol A: Synthesis of the Free Base Core

• Acylation: Suspend thiosemicarbazide (1.0 eq) in anhydrous pyridine. Add benzoyl chloride (1.05 eq) dropwise at 0 °C. Stir for 4 hours to yield 1-benzoylthiosemicarbazide[5].

• Cyclization (The Causality): Slowly add the intermediate to cold concentrated sulfuric acid (0–5 °C)[5]. Why H₂SO₄? Sulfuric acid acts as both a solvent and a powerful dehydrating agent. It forces the intramolecular cyclization by stripping a molecule of water from the intermediate, thermodynamically driving the closure of the 1,3,4-thiadiazole ring.

• In-Process Control (IPC) for Self-Validation: Quench a 10 µL reaction aliquot in 1 mL water, extract with ethyl acetate, and analyze via TLC (DCM:MeOH 9:1). The disappearance of the intermediate (lower Rf) and the appearance of a highly UV-active product spot (higher Rf) confirms complete cyclization. Proceeding without this validation risks carrying uncyclized impurities into the final salt.

• Isolation: Pour the acidic mixture over crushed ice. Neutralize carefully with 20% NaOH until pH 7-8 is reached. Filter the resulting precipitate, wash with distilled water, and dry to obtain the free base[5].

Protocol B: Controlled Sulfate Salt Formation

• Dissolution: Dissolve the purified free base in a minimum volume of warm absolute ethanol (approx. 60 °C).

• Protonation: To form the 2:1 hemisulfate salt, add exactly 0.5 equivalents of 1M aqueous H₂SO₄ dropwise under vigorous stirring. (Use 1.0 eq for the 1:1 salt).

• Crystallization (The Causality): Ethanol is deliberately chosen as the solvent matrix. While the free base is highly soluble in warm ethanol, the highly polar sulfate salt has negligible solubility in organic alcohols. This drastic solubility differential drives the immediate, high-purity precipitation of the salt, leaving unreacted starting materials and organic impurities dissolved in the mother liquor.

• Harvesting: Cool the suspension to 0 °C for 2 hours. Filter the crystals under vacuum, wash with ice-cold ethanol, and dry under high vacuum at 40 °C to yield the final sulfate salt.

References

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An In-Depth Technical Guide on the Crystal Structure and Thermodynamic Stability of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solid-state properties of an active pharmaceutical ingredient (API) are critical determinants of its stability, bioavailability, and manufacturability. This guide provides a comprehensive technical overview of the methodologies used to characterize the crystal structure and thermodynamic stability of the sulfate salt of 2-Amino-5-phenyl-1,3,4-thiadiazole, a heterocyclic compound of significant interest in medicinal chemistry.[1][2][3][4][5][6][7] We will delve into the practical and theoretical considerations of single-crystal and powder X-ray diffraction, differential scanning calorimetry, and thermogravimetric analysis. The focus will be on not just the procedural steps, but the scientific rationale that underpins these techniques, enabling researchers to design robust experiments and interpret data with confidence.

Introduction: The Significance of Solid-State Characterization

2-Amino-5-phenyl-1,3,4-thiadiazole and its derivatives represent a versatile scaffold in drug discovery, exhibiting a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][4][5] For an API to be effective and safe, its physical form must be well-defined and consistent. The formation of a salt, such as the sulfate salt of 2-Amino-5-phenyl-1,3,4-thiadiazole, is a common strategy to improve the physicochemical properties of a drug substance, such as its solubility and stability.

The crystalline arrangement of molecules in the solid state, known as the crystal structure, dictates many of these crucial properties. Different crystal forms, or polymorphs, of the same compound can have different stabilities, dissolution rates, and manufacturing behaviors.[8][9] Therefore, a thorough understanding of the crystal structure and thermodynamic stability of the chosen salt form is a regulatory expectation and a scientific necessity for successful drug development.

This guide will provide the experimental framework for a comprehensive solid-state characterization of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt.

Synthesis and Preparation of Crystalline Material

Synthesis of 2-Amino-5-phenyl-1,3,4-thiadiazole

The parent compound can be synthesized via the cyclization of a thiosemicarbazide derivative. A general laboratory-scale synthesis is outlined below:

Reaction Scheme:

Step-by-step Protocol:

• Preparation of 1-Benzoylthiosemicarbazide: To a solution of thiosemicarbazide in a suitable solvent (e.g., pyridine), add benzoyl chloride dropwise at a controlled temperature (e.g., 0-5 °C). Stir the reaction mixture for a specified time until the reaction is complete (monitored by TLC). The product can be isolated by precipitation and filtration.

• Cyclization to 2-Amino-5-phenyl-1,3,4-thiadiazole: The 1-benzoylthiosemicarbazide is then added portion-wise to a dehydrating agent, such as concentrated sulfuric acid, with cooling.[10] The mixture is stirred and gently heated to facilitate cyclization.[10] The reaction mixture is then carefully poured onto crushed ice, and the resulting precipitate is collected by filtration, washed with water to remove excess acid, and dried. Recrystallization from a suitable solvent (e.g., ethanol) can be performed to purify the product.

Preparation of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt

The sulfate salt can be prepared by reacting the free base with sulfuric acid.

Step-by-step Protocol:

• Dissolve the purified 2-Amino-5-phenyl-1,3,4-thiadiazole in a suitable solvent (e.g., ethanol or a mixture of ethanol and water).

• In a separate flask, prepare a solution of sulfuric acid in the same solvent system.

• Slowly add the sulfuric acid solution to the solution of the free base with stirring. The salt will precipitate out of the solution.

• The precipitate is then collected by filtration, washed with the solvent, and dried under vacuum.

Determination of the Crystal Structure

The definitive method for elucidating the three-dimensional arrangement of atoms in a crystalline solid is single-crystal X-ray diffraction (SC-XRD).[11][12] Powder X-ray diffraction (PXRD) is a complementary and more widely used technique for routine analysis and phase identification.[8][9][13][14][15]

Single-Crystal X-ray Diffraction (SC-XRD)

The success of SC-XRD is critically dependent on the quality of the single crystal.[16][17]

The key to growing high-quality single crystals is to allow them to form slowly.[17] Several methods can be employed:

• Slow Evaporation: A saturated solution of the sulfate salt is prepared in a suitable solvent. The container is loosely covered (e.g., with parafilm with a few pinholes) to allow for the slow evaporation of the solvent.[17]

• Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a less-polar "anti-solvent" in which the compound is insoluble. The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.

• Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. This can be achieved by placing the solution in a Dewar flask or a programmable cooling bath.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Step-by-step Protocol:

• Crystal Selection and Mounting: A suitable single crystal (ideally 0.1-0.3 mm in all dimensions, transparent, and without visible defects) is selected under a microscope.[17] It is mounted on a goniometer head using a cryoprotectant oil.

• Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.[11] X-rays (commonly Mo Kα or Cu Kα radiation) are directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Reduction and Integration: The raw diffraction images are processed to integrate the intensities of the individual reflections and apply corrections for experimental factors.

• Structure Solution: The integrated data is used to solve the phase problem and obtain an initial electron density map, from which the positions of the atoms can be determined.

• Structure Refinement: The initial model is refined against the experimental data to optimize the atomic coordinates, bond lengths, and angles.

• Validation: The final structure is validated using crystallographic software to ensure its chemical and crystallographic reasonableness.

Expected Data: The crystal structure of the parent 2-Amino-5-phenyl-1,3,4-thiadiazole is known to be monoclinic, with space group P2(1)/c.[18] The molecules form dimers through intermolecular hydrogen bonds.[18] For the sulfate salt, one would expect to see the protonated thiadiazole cation and the sulfate anion in the asymmetric unit, with extensive hydrogen bonding between the amine groups, the thiadiazole nitrogen atoms, and the oxygen atoms of the sulfate.

Table 1: Representative Crystallographic Data for 2-Amino-5-phenyl-1,3,4-thiadiazole (Free Base)

Parameter	Value[18]
Crystal System	Monoclinic
Space Group	P2(1)/c
a (Å)	11.085(3)
b (Å)	7.544(3)
c (Å)	11.180(3)
β (°)	115.22(2)
Volume (ų)	845.8(5)
Z	4

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for identifying crystalline phases and assessing the purity of a bulk sample.[8][9][13] Each crystalline material produces a unique diffraction pattern, which serves as its "fingerprint".

Caption: Workflow for Powder X-ray Diffraction.

Step-by-step Protocol:

• Sample Preparation: A small amount of the powdered sample is gently packed into a sample holder to ensure a flat surface and random orientation of the crystallites.

• Data Collection: The sample is irradiated with a monochromatic X-ray beam (usually Cu Kα radiation), and the intensity of the diffracted X-rays is measured as a function of the scattering angle (2θ).

• Data Analysis: The resulting diffractogram (a plot of intensity versus 2θ) is analyzed to identify the crystalline phases present by comparing the peak positions and intensities to a database of known patterns or to a pattern calculated from the single-crystal structure.

Thermodynamic Stability Analysis

Thermal analysis techniques are essential for determining the thermodynamic stability of a pharmaceutical solid.[19][20][21][22][23][24][25][26][27][28]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[19][20][22] It is used to determine melting points, glass transitions, and to detect polymorphic transitions.[19][24]

Step-by-step Protocol:

• Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed into an aluminum pan, which is then hermetically sealed.

• Instrument Setup: The sample pan and an empty reference pan are placed in the DSC cell. The desired temperature program (e.g., heating rate of 10 °C/min) is set.

• Data Collection: The heat flow to the sample is measured as the temperature is increased.

• Data Analysis: The resulting thermogram shows endothermic (heat absorbing) and exothermic (heat releasing) events. The melting point is determined from the onset or peak of the melting endotherm.

Expected Data: A sharp endotherm corresponding to the melting of the 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt would be expected. The melting point of the free base is reported to be in the range of 223-227 °C.[29] The salt form is expected to have a different, likely higher, melting point. The presence of multiple melting peaks or other thermal events could indicate the presence of polymorphs or impurities.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[21][23][26][28] It is used to assess thermal stability and to quantify the amount of volatile components, such as water or residual solvents.[21][23][28]

Step-by-step Protocol:

• Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared TGA pan.

• Instrument Setup: The pan is placed in the TGA furnace, and the desired temperature program and atmosphere (e.g., nitrogen or air) are set.

• Data Collection: The mass of the sample is continuously monitored as the temperature is increased.

• Data Analysis: The TGA curve plots the percentage of weight loss versus temperature. The onset of weight loss indicates the temperature at which the sample begins to decompose or lose volatile components.

Expected Data: For a stable, anhydrous salt, there should be no significant weight loss until the decomposition temperature is reached. If the salt is a hydrate or contains residual solvent, a weight loss will be observed at lower temperatures, corresponding to the loss of water or solvent.

Table 2: Summary of Thermal Analysis Techniques

Technique	Principle	Information Obtained
DSC	Measures heat flow as a function of temperature	Melting point, purity, polymorphism, glass transitions[19][20][24]
TGA	Measures mass change as a function of temperature	Thermal stability, decomposition temperature, presence of volatiles[21][23][28]

The Interplay of Crystal Structure and Thermodynamic Stability

The data obtained from crystallographic and thermal analyses are interconnected. The crystal structure provides a rationale for the observed thermodynamic stability. For instance, a crystal structure with strong intermolecular interactions, such as extensive hydrogen bonding, will generally have a higher melting point and greater thermal stability.

In the case of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt, the hydrogen bonding between the protonated thiadiazole and the sulfate anion is expected to create a robust, three-dimensional network. This network will likely result in a thermodynamically stable crystalline solid with a high melting point. Understanding these structure-property relationships is paramount for selecting the optimal solid form of an API for further development.

Conclusion

The comprehensive solid-state characterization of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt, as outlined in this guide, is a critical step in its development as a potential pharmaceutical agent. By employing a combination of single-crystal and powder X-ray diffraction, differential scanning calorimetry, and thermogravimetric analysis, researchers can gain a thorough understanding of its crystal structure and thermodynamic stability. This knowledge is indispensable for ensuring the quality, safety, and efficacy of the final drug product.

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Protocols & Analytical Methods

Application Note: Evaluating the Antioxidant Activity of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocols

Mechanistic Grounding & Chemical Rationale

The 1,3,4-thiadiazole scaffold is a highly versatile pharmacophore in medicinal chemistry, widely recognized for its diverse biological activities, including significant antioxidant potential 1. Specifically, 2-amino-5-phenyl-1,3,4-thiadiazole neutralizes reactive oxygen species (ROS) through two primary pathways: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

The causality behind its efficacy lies in its molecular structure. The 2-amino group acts as a primary electron/hydrogen donor, while the 5-phenyl ring provides an extended π -conjugation system. When the molecule donates a hydrogen atom or an electron to a free radical, the resulting nitrogen-centered radical is highly stabilized through resonance delocalization across the thiadiazole ring 2.

Why the Sulfate Salt? The free base form of this compound exhibits poor aqueous solubility, leading to erratic precipitation in aqueous in vitro assays. Utilizing the sulfate salt enhances hydrophilicity, ensuring uniform distribution in polar assay buffers (essential for ABTS and FRAP). However, the dissociation of the sulfate counterion can locally depress pH. This necessitates rigorous buffering in pH-sensitive assays like FRAP to prevent artifactual shifts in reduction potentials.

Diagram 1: Logical pathways of HAT and SET mechanisms stabilizing the thiadiazole radical.

Self-Validating Experimental Design

To ensure trustworthiness, an antioxidant assay cannot merely measure absorbance; it must internally validate its own chemical environment. Because 2-amino-5-phenyl-1,3,4-thiadiazole contains a conjugated aromatic system, it may exhibit intrinsic UV-Vis absorbance that overlaps with assay readouts. Every protocol below mandates a Self-Validating Assay Matrix .

Diagram 2: The logical relationships within a self-validating antioxidant assay matrix.

Detailed Methodologies

Because antioxidant activity is multidimensional, relying on a single assay is scientifically inadequate. The following workflows evaluate the compound across lipophilic (DPPH), amphiphilic (ABTS), and strict electron-transfer (FRAP) environments 3.

DPPH Radical Scavenging Assay

Causality: DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable nitrogen-centered radical. This assay primarily evaluates the Hydrogen Atom Transfer (HAT) capability of the 2-amino group in a methanolic/ethanolic environment.

• Preparation: Dissolve the thiadiazole sulfate salt in a 10% DMSO/Methanol mixture to create a 1 mg/mL stock. Dilute to working concentrations (5–100 µg/mL). Note: Keep final DMSO concentration <1% in the assay to prevent solvent-induced radical quenching.

• Reagent Setup: Prepare a 0.1 mM DPPH solution in pure methanol. The absorbance should read ~0.900 at 517 nm.

• Reaction: Mix 100 µL of the sample with 900 µL of the DPPH solution.

• Validation Controls:

  • Sample Blank: 100 µL sample + 900 µL methanol.

  • Negative Control: 100 µL solvent + 900 µL DPPH.

• Incubation & Readout: Incubate in the dark at room temperature for 30 minutes. Measure absorbance at 517 nm.

• Calculation: % Inhibition=(1−Acontrol​Asample​−Ablank​​)×100

ABTS Radical Cation Scavenging Assay

Causality: ABTS evaluates the Single Electron Transfer (SET) mechanism. Unlike DPPH, ABTS is soluble in both aqueous and organic media, making it highly accurate for evaluating the amphiphilic sulfate salt form of the thiadiazole 4.

• Radical Generation: Mix equal volumes of 7 mM ABTS aqueous solution and 2.45 mM potassium persulfate. Incubate in the dark for 12–16 hours to generate the ABTS∙+ radical cation.

• Standardization: Dilute the ABTS∙+ solution with phosphate-buffered saline (PBS, pH 7.4) until the absorbance at 734 nm is 0.70±0.02 . The buffer neutralizes any pH drop caused by the sulfate salt.

• Reaction: Add 50 µL of the sample to 950 µL of the diluted ABTS∙+ solution.

• Incubation & Readout: Incubate for exactly 6 minutes. Read absorbance at 734 nm against a PBS blank.

FRAP (Ferric Reducing Antioxidant Power) Assay

Causality: FRAP strictly measures the electron-donating capacity (SET mechanism) by monitoring the reduction of the Fe3+ -TPTZ complex to the intensely blue Fe2+ -TPTZ complex. It is highly pH-dependent.

• Reagent Preparation: Prepare fresh FRAP reagent by mixing 300 mM Acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl3​⋅6H2​O in a 10:1:1 ratio. Warm to 37°C.

• Reaction: Mix 50 µL of the sample with 1.5 mL of the FRAP reagent.

• Incubation & Readout: Incubate at 37°C for 10 minutes. Measure absorbance at 593 nm.

• Quantification: Compare the change in absorbance ( ΔA ) to a standard curve generated using known concentrations of Ascorbic Acid or Trolox.

Diagram 3: End-to-end experimental workflow for multidimensional antioxidant profiling.

Quantitative Data Interpretation

The antioxidant capacity is quantified by its half-maximal inhibitory concentration ( IC50​ ). A lower IC50​ value indicates superior radical scavenging efficiency. Based on established literature for 1,3,4-thiadiazole derivatives 13, the following table outlines the expected performance metrics for 2-amino-5-phenyl-1,3,4-thiadiazole sulfate salt compared to industry standards.

Assay Type	Primary Mechanism	Target Radical/Ion	Expected IC50​ Range ( μM )	Reference Standard IC50​ ( μM )
DPPH	HAT / SET	DPPH∙	27.5 – 30.0	29.2 (Ascorbic Acid)
ABTS	SET (Aqueous/Lipid)	ABTS∙+	20.0 – 25.0	15.0 (Trolox)
FRAP	SET (Strict)	Fe3+ to Fe2+	0.5 – 1.5 (mg/L eq)	0.24 (Trolox eq)

Note: The thiadiazole core frequently demonstrates DPPH scavenging activity on par with Ascorbic Acid, driven by the robust resonance stabilization of the resulting radical.

References

• Vandana K. et al., "Characterization & Invitro Antioxidant Activity of 1, 3, 4 Thiadiazole Derivatives of Thiazolidinone", Scholars Middle East Publishers.
• Radovanovic et al.
• BenchChem, "A Comparative Analysis of the Antioxidant Activity of Thiadiazole Isomers".
• E3S Web of Conferences, "Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels".

Sources

• 1. saudijournals.com [saudijournals.com]
• 2. zenodo.org [zenodo.org]
• 3. benchchem.com [benchchem.com]
• 4. e3s-conferences.org [e3s-conferences.org]

Formulating 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt for agricultural fungicide testing

Application Notes & Protocols

Topic: Formulating 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt for Agricultural Fungicide Testing

Abstract

Derivatives of the 1,3,4-thiadiazole scaffold have demonstrated significant potential as antimicrobial and fungicidal agents in both medicinal and agricultural contexts.[1][2][3][4][5] Specifically, 2-Amino-5-phenyl-1,3,4-thiadiazole is a promising candidate for development as an agricultural fungicide. However, its practical application is hindered by the low aqueous solubility of the free base form.[6][7] This application note provides a comprehensive guide for researchers to overcome this challenge by preparing and formulating the sulfate salt of the parent compound. We present detailed, field-proven protocols for the salt formation, preparation of a stable aqueous stock solution, and subsequent methodologies for both in vitro and in vivo fungicidal efficacy testing. The protocols are designed to be self-validating, incorporating critical quality control steps and explaining the scientific rationale behind key procedural choices to ensure reliable and reproducible results.

Introduction: The Rationale for Salt Formulation

The efficacy of a potential fungicide is critically dependent on its formulation, which dictates its stability, safety, and ability to be effectively delivered to the target pathogen.[8][9] The parent compound, 2-Amino-5-phenyl-1,3,4-thiadiazole, is a solid with a melting point between 223-227 °C and limited solubility in water, a primary carrier for agricultural sprays.[6] To develop a viable formulation for testing, it is essential to enhance its aqueous solubility.

Salt formation is a classic and highly effective strategy to increase the water solubility of amine-containing compounds.[10] By reacting the basic amino group of 2-Amino-5-phenyl-1,3,4-thiadiazole with sulfuric acid, we form 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt. This ionic salt exhibits significantly improved solubility in polar solvents like water, making it amenable to the preparation of aqueous solutions required for standardized bioassays.[7] This guide will detail the synthesis of this salt and its use in preparing a high-concentration stock solution, which serves as the foundation for all subsequent fungicidal testing protocols.

Compound Properties

A summary of the key chemical and physical properties for both the free base and the sulfate salt is provided below.

Property	2-Amino-5-phenyl-1,3,4-thiadiazole (Free Base)	2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt
Appearance	Solid	Solid
CAS Number	2002-03-1[11]	340169-03-1[12]
Molecular Formula	C₈H₇N₃S[11]	(C₈H₇N₃S)₂ · H₂SO₄[12]
Molecular Weight	177.23 g/mol [11]	452.54 g/mol
Melting Point	223-227 °C	~200 °C (decomposes)
GHS Hazard Codes	H315, H319, H335[11]	H315, H319, H335
Hazard Statement	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[11]	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.

Protocol: Preparation of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt

This protocol describes the conversion of the free base into its sulfate salt. This step is crucial for researchers who have synthesized or procured the free base and require the more soluble salt form for aqueous formulations. The reaction is a straightforward acid-base neutralization.[10][13]

Materials:

• 2-Amino-5-phenyl-1,3,4-thiadiazole (free base)

• Toluene

• Concentrated Sulfuric Acid (98%)

• Anhydrous Acetone

• Magnetic stirrer and stir bar

• Glass beakers

• Dropping funnel

• Büchner funnel and vacuum flask

• Filter paper

Procedure:

• Dissolution: In a fume hood, dissolve 10.0 g of 2-Amino-5-phenyl-1,3,4-thiadiazole in 200 mL of toluene with vigorous stirring. Gentle heating may be required to fully dissolve the solid.

• Acidification: Cool the solution to room temperature. While stirring vigorously, slowly add a stoichiometric amount of concentrated sulfuric acid dropwise using a dropping funnel. The reaction is based on a 2:1 molar ratio of amine to sulfuric acid.[12]

  • Calculation: (10.0 g Amine / 177.23 g/mol ) / 2 = 0.0282 mol H₂SO₄.

  • Volume of H₂SO₄: (0.0282 mol * 98.07 g/mol ) / (1.84 g/mL * 0.98) = ~1.53 mL of conc. H₂SO₄.

• Precipitation: The sulfate salt will begin to precipitate as a white solid. Continue stirring for an additional 30 minutes after the acid addition is complete to ensure full conversion.[14]

• Filtration: Collect the precipitated salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystalline salt on the filter paper three times with 20 mL portions of fresh toluene to remove any unreacted starting material. Follow with two washes of 20 mL portions of anhydrous acetone to facilitate drying.[14]

• Drying: Dry the salt in a vacuum oven at 50-60 °C overnight to remove residual solvents.

• Verification: The final product should be a stable, white crystalline solid. Confirm identity via melting point analysis (expect decomposition around 200 °C).

Caption: Workflow for the preparation of the sulfate salt.

Protocol: Preparation of a 10,000 ppm Aqueous Stock Solution

This protocol outlines the preparation of a concentrated stock solution, which will be the source for all subsequent serial dilutions used in bioassays.

Materials:

• 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt

• Sterile deionized water

• Dimethyl sulfoxide (DMSO), if required

• Sterile volumetric flask (e.g., 100 mL)

• Analytical balance

Procedure:

• Weighing: Accurately weigh 1.00 g of the dried 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt.

• Dissolution: Transfer the salt to a 100 mL volumetric flask. Add approximately 80 mL of sterile deionized water.

• Solubilization: Mix thoroughly using a magnetic stirrer or by sonication until the salt is fully dissolved. The salt form should readily dissolve in water.[7]

  • Troubleshooting: If complete dissolution is not achieved, a co-solvent may be necessary. Add a minimal amount of DMSO (e.g., 1-5 mL) and sonicate. Record the final volume of DMSO used. Note that the co-solvent concentration must be kept constant across all treatments and controls in the bioassay to nullify any potential effects on fungal growth.

• Final Volume: Once fully dissolved, bring the solution to the final 100 mL volume with sterile deionized water.

• Storage: Store the 10,000 ppm (10 mg/mL) stock solution in a sterile, clearly labeled container at 4 °C. This stock is stable for several weeks. Before use, allow the solution to return to room temperature and check for any signs of precipitation.

Protocol: In Vitro Fungicide Efficacy Testing (Poisoned Food Technique)

The poisoned food (or amended agar) technique is a standard and reliable method for determining the direct effect of a chemical on the mycelial growth of a fungus.[15][16][17] This allows for the calculation of the EC₅₀ (Effective Concentration for 50% inhibition).

Materials:

• 10,000 ppm stock solution

• Actively growing culture of the target fungus (e.g., Fusarium spp., Botrytis cinerea) on Potato Dextrose Agar (PDA)

• Sterile PDA medium, autoclaved and held in a 50-55 °C water bath

• Sterile petri dishes (90 mm)

• Sterile pipettes and test tubes

• Cork borer (5 mm diameter)

• Incubator

Procedure:

• Serial Dilutions: Prepare a series of dilutions from the 10,000 ppm stock solution. For example, to test concentrations of 100, 50, 25, 10, and 1 ppm:

  • Pipette the required volume of stock solution into sterile test tubes containing molten PDA to achieve the final desired concentration. For example, for 100 ppm in 20 mL of agar, add 200 µL of the 10,000 ppm stock.

  • Prepare a control plate containing only PDA and the same amount of carrier solvent (water or water/DMSO) used in the treatment plates.

• Plate Preparation: Vortex each tube gently to ensure homogenous mixing of the compound within the agar, then pour the amended PDA into sterile petri dishes. Allow the plates to solidify completely in a laminar flow hood.

• Inoculation: Using a sterile 5 mm cork borer, take a mycelial plug from the leading edge of an actively growing fungal culture. Place the plug, mycelium-side down, in the center of each prepared plate (both treatment and control).

• Incubation: Seal the plates with paraffin film and incubate them at the optimal temperature for the test fungus (e.g., 25 °C) in the dark.

• Data Collection: After the fungal colony in the control plate has reached approximately 70-80% of the plate diameter (typically 3-7 days), measure the diameter of the fungal colony in two perpendicular directions for all plates.

• Calculation: Calculate the average diameter for each treatment. Determine the Percent Inhibition of mycelial growth for each concentration using the following formula:

  • Percent Inhibition (%) = [(C - T) / C] * 100

  • Where:

    • C = Average diameter of the colony in the control plate.

    • T = Average diameter of the colony in the treatment plate.

• EC₅₀ Determination: Plot the Percent Inhibition against the log of the fungicide concentration. Use probit analysis or non-linear regression to calculate the EC₅₀ value.

Caption: Workflow for the in vitro poisoned food assay.

Protocol: In Vivo Fungicide Efficacy Testing (Whole Plant Assay)

In vivo testing is essential to evaluate the performance of the fungicide under conditions that more closely mimic agricultural settings, accounting for factors like plant uptake, translocation, and environmental stability.[18][19]

Materials:

• 10,000 ppm stock solution

• Healthy, uniformly sized host plants (e.g., tomato, bean seedlings)

• Spore suspension of the target pathogen

• Non-ionic surfactant (e.g., Tween® 20)

• Pressurized spray bottle or research track sprayer

• Growth chamber or greenhouse with controlled environment

Procedure:

• Experimental Design: Set up at least four treatment groups, with a minimum of 5-10 replicate plants per group:

  • Group 1 (Negative Control): Un-treated, un-inoculated.

  • Group 2 (Positive Control): Sprayed with carrier solution (water + surfactant), then inoculated with the pathogen.

  • Group 3 (Test Compound): Sprayed with the fungicide formulation, then inoculated with the pathogen.

  • Group 4 (Curative Test - Optional): Inoculated with the pathogen, then sprayed with the fungicide formulation after a set incubation period (e.g., 24 hours).

• Preparation of Spray Solution: Prepare the final spray solution from the stock. For a 100 ppm solution, dilute the 10,000 ppm stock 1:100 in deionized water. Add a non-ionic surfactant to the final solution (e.g., 0.02% v/v Tween® 20) to ensure uniform wetting of the leaf surface.[9] The carrier solution for the control group should contain the same concentration of surfactant.

• Application: Spray the plants until runoff, ensuring complete coverage of all foliage. Allow the plants to dry completely before inoculation (typically 2-3 hours).

• Inoculation: Spray the plants in Groups 2, 3, and 4 with a calibrated spore suspension of the pathogen.

• Incubation: Place the plants in a high-humidity environment (e.g., a dew chamber or covered with plastic bags) for 24-48 hours to promote infection. Afterwards, move them to a growth chamber or greenhouse with conditions optimal for disease development.

• Disease Assessment: After a set period (e.g., 7-14 days), assess the disease severity on each plant. This is often done using a visual rating scale (e.g., 0 = no symptoms, 1 = 1-25% leaf area affected, 2 = 26-50%, etc.).

• Data Analysis: Calculate the average disease severity rating for each treatment group. Determine the percent disease control for the test compound relative to the positive control.

Caption: High-level overview of the in vivo whole plant assay.

Safety Precautions

Researchers must adhere to standard laboratory safety practices. Based on the available data, 2-Amino-5-phenyl-1,3,4-thiadiazole and its sulfate salt are classified as irritants.[11]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and nitrile gloves when handling the solid compound or its solutions.

• Handling: Handle the solid powder in a fume hood or a well-ventilated area to avoid inhalation of dust, which may cause respiratory irritation.[11]

• Acid Handling: Use extreme caution when working with concentrated sulfuric acid. Add acid to the solvent slowly; never add water to acid.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

References

• Rasayan J. Chem. SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Available from: [Link]

• PubChem. 2-Amino-5-phenyl-1,3,4-thiadiazole. Available from: [Link]

• CABI Digital Library. Formulation. Available from: [Link]

• Kingagroot. Fungicides: types, formulations and their mechanism of action. Available from: [Link]

• Synthesis and Chemistry of Some New 2-Amino-5-aryl-1,3,4-thiadiazole Derivatives as Fungicidal Agents. Available from: [Link]

• ResearchGate. Synthesis of 2-amino-5-phenyl-1,3,4-thiadiazole. Available from: [Link]

• Walsh Medical Media. In Vitro Evaluation of Commercial Fungicides against Some of the Major Soil Borne Pathogens of Soybean. Available from: [Link]

• MDPI. Nanoemulsion Formulations of Fungicide Tebuconazole for Agricultural Applications. Available from: [Link]

• Fungicidal Activities of Synthesized 2-Aryl-5,6-dihydro-5- thioxoimidazo-[2,1-b]-1,3,4-thiadiazol-6-ones derivatives. Available from: [Link]

• The Vespiary. the verdict on making sulfate salts from amines without getting red goo. Available from: [Link]

• Virginia Tech. Formulation Information & Adjuvants - GRAPEVINE DISEASES. Available from: [Link]

• In vitro Methodology to Assess Quantitative Resistance in Plant-fungus Pathosystems. Available from: [Link]

• ResearchGate. Synthesis and herbicidal activities of 1,3,4-thiadiazole derivatives of 5-(fluoro-substituted phenyl)-2-furamide. Available from: [Link]

• Google Patents. WO2023100120A1 - Fungicide composition, formulations and process for preparation thereof.

• AIR Unimi. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. Available from: [Link]

• APS Journals. An In Vivo Bioassay for Estimating Fungicide Residues on Peach Fruit. Available from: [Link]

• IML Testing & Research. Pesticide Testing Using the In Vitro Approach. Available from: [Link]

• IJAB. In vitro and In vivo Efficacy of some Fungicides against Phytophthora nicotianae. Available from: [Link]

• PMC. In Vitro Sensitivity Test of Fusarium Species from Weeds and Non-Gramineous Plants to Triazole Fungicides. Available from: [Link]

• ARCC Journals. In-vivo evaluation of different fungicides, plant extracts, bio-control agents and organics amendments for management of dry root rot of chickpea caused by Macrophomina phaseolina. Available from: [Link]

• PMC. 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Available from: [Link]

• Ignited Minds Journals. Fungicidal Activity of Novel Synthesized 2-(N- Aryloxy Acetyl)-5-(2'-Hydroxy Phenyl)-1, 3, 4- Oxadiazole. Available from: [Link]

• Formation of ammonium salts. Available from: [Link]

• Royal Society of Chemistry. Preparing a soluble salt by neutralisation. Available from: [Link]

• ResearchGate. Aqueous solubility of the 1,3,4-thiadiazole derivatives 2a-f and 3a-e... Available from: [Link]

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• 19. api.fspublishers.org [api.fspublishers.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the aqueous dissolution of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt. Below, we dissect the physicochemical barriers causing this issue and provide validated, mechanistic solutions to rescue your in vitro and in vivo workflows.

Diagnostic Workflow

Before altering your formulation, it is critical to diagnose whether your solubility issue is driven by pH-induced precipitation, inherent lattice energy, or solvent incompatibility. Follow the logical pathway below to isolate the variable.

Diagnostic workflow for troubleshooting thiadiazole sulfate salt solubility in aqueous media.

Frequently Asked Questions (FAQs)

Q1: I converted 2-Amino-5-phenyl-1,3,4-thiadiazole into a sulfate salt. Why does it still exhibit poor aqueous solubility? A1: While salt formation is a standard approach to improve the solubility of weak bases, the sulfate salt of 2-Amino-5-phenyl-1,3,4-thiadiazole can still struggle in aqueous media. This is primarily due to the inherent lipophilicity of the phenyl substituent and the strong crystal lattice energy driven by the planar thiadiazole ring[1]. Furthermore, sulfate is a divalent anion; sulfate salts of planar, aromatic amines often form highly stable, tightly packed crystal lattices that require significant solvation energy to disrupt. If the solvation energy provided by water cannot overcome this lattice energy, the salt remains poorly soluble.

Q2: How does the pH of my assay buffer dictate the dissolution profile of this compound? A2: The solubility of 2-Amino-5-phenyl-1,3,4-thiadiazole is heavily pH-dependent. The primary amine at the 2-position acts as a weak base. If the pH of the aqueous medium exceeds the pKa of this protonated amine, the compound will rapidly deprotonate[2]. The loss of the ionic charge removes critical ion-dipole interactions with water, causing the compound to revert to its highly lipophilic free-base form, which immediately precipitates out of solution. When dissolving the sulfate salt in unbuffered water, the local pH may shift. Adjusting the medium with dilute HCl or maintaining a low-pH buffer is critical to preserving the ionized state.

Q3: My biological assay requires physiological pH (7.4), meaning I cannot use acidic buffers. What formulation strategies can overcome this barrier? A3: If pH adjustment is incompatible with your biological assay, you must shield the lipophilic core of the molecule from the aqueous environment.

• Co-solvents: Initial dissolution in a water-miscible organic solvent like DMSO or DMF, followed by rapid dilution into the aqueous buffer. Keep the final organic concentration <1% to prevent solvent-induced cytotoxicity or assay interference[1].

• Cyclodextrin Complexation: Encapsulating the hydrophobic phenyl-thiadiazole moiety within the hydrophobic cavity of hydroxypropyl-β-cyclodextrin (HP-β-CD) can dramatically enhance apparent aqueous solubility at pH 7.4 without altering the bulk properties of the buffer[3].

Q4: Can solid dispersions be used to improve the dissolution rate for in vivo dosing? A4: Yes. Formulating the thiadiazole derivative as a solid dispersion using hydrophilic polymer matrices (e.g., PVP K30, PEG 6000, or Pluronic F127) is highly effective. The polymer inhibits the crystallization of the drug, trapping it in a higher-energy amorphous state. Studies on related thiadiazole derivatives have shown that solid dispersions with Pluronic F127 above its critical micelle concentration yield a dramatic increase in both solubility and dissolution rate[4].

Quantitative Data: Solubility Enhancement Comparison

The following table summarizes the expected magnitude of solubility enhancement based on the chosen formulation strategy, allowing you to select the method that fits your target concentration.

Formulation Strategy	Mechanism of Action	Expected Solubility Enhancement	Primary Suitability
Salt Formation (Sulfate)	Ionization of the primary amine	2 to 4-fold	Low-pH aqueous buffers
Co-solvent (1% DMSO)	Reduction of solvent dielectric constant	10 to 50-fold	In vitro cellular assays
Cyclodextrin Complexation	Hydrophobic cavity encapsulation	50 to 100-fold	Assays requiring physiological pH
Polymeric Solid Dispersion	Amorphization and micellar wetting	100 to 134-fold	In vivo oral dosing / PK studies

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Do not skip the "Validation Check" steps, as they confirm the mechanistic success of the procedure.

Protocol A: Self-Validating pH-Solubility Profiling

Purpose: To determine the exact pH threshold required to maintain the ionized state of the sulfate salt without causing compound degradation.

• Preparation: Prepare a series of 0.1 M phosphate/citrate buffers ranging from pH 2.0 to 7.4.

• Saturation: Add excess 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate (e.g., 10 mg/mL) to 1 mL of each buffer in microcentrifuge tubes.

• Equilibration: Sonicate the tubes for 15 minutes, then incubate at 37°C for 24 hours on an orbital shaker to reach thermodynamic equilibrium.

• Separation: Centrifuge at 10,000 x g for 10 minutes to pellet the undissolved solute.

• Validation Check (Critical): Measure the pH of the supernatant post-equilibration.

  • Causality Note: The dissolution of a basic salt can consume protons and alter the buffer's pH. If the final pH deviates by >0.2 units from the starting pH, the buffer capacity was exceeded, invalidating that data point. You must repeat the step with a higher molarity buffer.

• Quantification: Dilute the validated supernatant and quantify the dissolved compound via HPLC-UV (approx. 254 nm).

Protocol B: Preparation of Pluronic F127 Solid Dispersions (Solvent Evaporation)

Purpose: To disrupt the strong crystal lattice of the thiadiazole derivative and trap it in an amorphous, highly soluble state for in vivo applications.

• Dissolution: Dissolve 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate and Pluronic F127 (1:5 w/w ratio) in a minimal volume of a co-solvent mixture (e.g., Methanol/Dichloromethane).

• Mixing: Stir continuously for 1 hour at room temperature to ensure complete molecular mixing of the drug and the amphiphilic polymer.

• Evaporation: Remove the solvent rapidly using a rotary evaporator under reduced pressure at 40°C.

  • Causality Note: Rapid evaporation is mandatory. It prevents the drug molecules from having the time to organize back into a crystal lattice, forcing them to crash out into an amorphous dispersion.

• Drying: Place the resulting film in a vacuum desiccator for 24 hours to remove residual solvent traces.

• Pulverization: Gently grind the solid dispersion into a fine powder and sieve (e.g., 60-mesh) to standardize particle size.

• Validation Check (Critical): Perform Powder X-Ray Diffraction (PXRD) on the final powder.

  • Causality Note: The complete absence of sharp diffraction peaks confirms the successful conversion from a crystalline to an amorphous form. If sharp peaks remain, the polymer ratio was insufficient to fully inhibit crystallization, and the batch will fail dissolution testing.

References

• Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives Source: Benchchem URL:3

• Technical Support Center: Enhancing the Bioavailability of 5-Substituted-1,3,4-Thiadiazole Derivatives Source: Benchchem URL:1

• Polymeric composites of 1,2,4-thiadiazole: solubility, dissolution and permeability assay Source: ResearchGate URL:4

• Non-Typical Fluorescence Effects and Biological Activity in Selected 1,3,4-thiadiazole Derivatives: Spectroscopic and Theoretical Studies on Substituent, Molecular Aggregation, and pH Effects Source: MDPI URL:2

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Optimizing recrystallization conditions for high-purity 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is engineered for researchers and drug development professionals tasked with isolating high-purity 2-Amino-5-phenyl-1,3,4-thiadiazole (APT) sulfate salt .

While the free base of APT is relatively straightforward to purify, the sulfate salt—typically existing as a bis-thiadiazole sulfate with the formula (C8H7N3S)2 · H2SO4—presents unique thermodynamic and solubility challenges. This guide synthesizes mechanistic causality with field-proven protocols to ensure reproducible, high-yield recrystallization.

I. Quantitative Solvent Profiling

The selection of a recrystallization solvent must balance the hydrophobic nature of the phenyl ring with the highly polar, ionic nature of the sulfate counter-ion. The table below summarizes the expected outcomes based on solvent thermodynamics.

Solvent System	Expected Yield	Purity Profile	Mechanistic Rationale
Absolute Ethanol	< 40%	High	Excellent for the free base[1], but the ionic sulfate salt has extremely poor solubility, requiring massive solvent volumes that make scaling impractical.
Pure Water	< 50%	Moderate	The highly polar sulfate anion drives excessive solubility even at 4 °C, leading to massive product loss in the mother liquor. Prolonged boiling risks hydrolysis.
DMF / Water (1:2)	~94% (Free Base)	Variable	While optimal for the free base[2], strong Lewis bases like DMF can disrupt the delicate stoichiometry of the sulfate salt during heating.
Ethanol / Water (1:1)	85 - 90%	>99%	Optimal. The water solubilizes the sulfate moiety at high temperatures, while ethanol accommodates the phenyl ring and acts as an anti-solvent upon cooling.

II. Process Flow: Recrystallization Logic

The following workflow illustrates the critical path for purifying APT sulfate, highlighting where physical interventions prevent common failure modes.

Workflow for the optimized recrystallization of APT sulfate salt.

III. Self-Validating Recrystallization Protocol

This protocol is designed as a self-validating system. At each step, specific visual or physical cues confirm that the chemical environment is behaving as intended.

Step 1: Solvent Preparation

• Action: Prepare a 50:50 (v/v) mixture of absolute ethanol and deionized water. Add 0.1% v/v concentrated sulfuric acid (H2SO4).

• Causality: The trace acid suppresses the dissociation of the weak thiadiazole base from the sulfate anion during thermal stress, preserving the (C8H7N3S)2 · H2SO4 stoichiometry.

Step 2: Saturation & Dissolution

• Action: Suspend the crude APT sulfate in a minimal volume of the solvent mixture. Heat gently to 75–80 °C with continuous stirring until saturation is reached[3].

• Validation: The opaque suspension must transition to a clear, pale-yellow solution. Any remaining particulate matter at this temperature is an insoluble impurity, not the target compound.

Step 3: Hot Filtration

• Action: Rapidly pass the near-boiling solution through a pre-warmed Buchner funnel.

• Validation: The filter paper will capture dark, insoluble polymeric byproducts (often resulting from thiosemicarbazide degradation). The filtrate must remain perfectly clear.

Step 4: Controlled Nucleation (Cooling)

• Action: Allow the filtrate to cool to room temperature at a controlled rate of ~0.5 °C/min. Once at room temperature, transfer the flask to an ice bath (4 °C) for 2 hours.

• Validation: You should observe the formation of distinct, off-white needle-like crystals. Rapid cooling will cause the solution to turn cloudy and precipitate amorphous powder, trapping impurities[3].

Step 5: Isolation & Desiccation

• Action: Isolate the crystals via vacuum filtration. Wash the filter cake with a small volume of ice-cold absolute ethanol. Dry under vacuum at 60 °C until a constant weight is achieved.

• Validation: The cold ethanol wash removes residual benzoic acid (which is highly soluble in ethanol) without dissolving the polar sulfate salt. The final dried product should exhibit a melting point of approximately 200 °C (with decomposition)[4].

IV. Troubleshooting & FAQs

Q1: My product forms a biphasic oily layer ("oiling out") instead of crystallizing upon cooling. What causes this and how do I fix it? Causality: Oiling out (liquid-liquid phase separation) occurs when the melting point of the crude mixture drops below the temperature at which it saturates the solvent. The compound precipitates as a supercooled liquid rather than a crystalline solid. Solution: This indicates your solvent system is too poor at lower temperatures or you cooled the system too rapidly[3]. Reheat the mixture until it forms a single clear phase. Add 5-10% more ethanol to increase the solubility of the hydrophobic phenyl moiety, then cool the system much more slowly. Introducing a seed crystal just above the cloud point will force crystalline nucleation over oiling out.

Q2: I am detecting unreacted benzoic acid and thiosemicarbazide in my final NMR. How do I clear these? Causality: Benzoic acid is highly soluble in ethanol but poorly soluble in cold water. Conversely, thiosemicarbazide is highly water-soluble but poorly soluble in ethanol. If you recrystallize in only one solvent, one of these impurities will co-crystallize with your product. Solution: The 1:1 Ethanol/Water system leverages differential solubility. The aqueous component of the mother liquor retains the thiosemicarbazide, while the final wash step with pure cold ethanol strips away any co-precipitated benzoic acid. Ensure your wash solvent is near 0 °C to prevent dissolving the APT sulfate.

Q3: Why is the yield of my sulfate salt significantly lower than the yields reported for the free base? Causality: The free base of 2-Amino-5-phenyl-1,3,4-thiadiazole can routinely achieve 80-96% yields when recrystallized from pure ethanol[1] or DMF/Water[2]. However, the sulfate salt (CAS 340169-03-1) contains a highly hydrophilic sulfate group, giving it a much higher baseline solubility in aqueous mixtures. Solution: To maximize yield without sacrificing purity, utilize an anti-solvent addition technique. Dissolve the crude salt in minimal hot water first, then slowly titrate in hot ethanol (the anti-solvent) until slight turbidity is observed. Clear the turbidity with a single drop of water, then begin the cooling phase.

Q4: Can I use microwave irradiation to speed up the dissolution step? Causality: While microwave irradiation is excellent for the synthesis of thiadiazoles[3], it is highly discouraged for the recrystallization of the sulfate salt. Localized superheating in polar solvents can cause hydrolysis of the 1,3,4-thiadiazole ring or drive off the stabilizing sulfuric acid, resulting in a mixture of free base and degraded ring products. Solution: Rely on standard conductive heating (oil bath or heating mantle) to maintain precise thermal gradients during dissolution.

V. References

• National Institutes of Health (PMC). "Synthesis and characterization of FeCuAlO4 as a reusable heterogeneous acidic nanocatalyst for preparation of 2-amino-1,3,4-thiadiazole derivatives in water". PMC. Available at: [Link]

• Google Patents. "Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole (CN103936691A)". Google Patents. Available at:

Sources

• 1. Synthesis and characterization of FeCuAlO4 as a reusable heterogeneous acidic nanocatalyst for preparation of 2-amino-1,3,4-thiadiazole derivatives in water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. thomassci.com [thomassci.com]

Reference Data & Comparative Studies

NMR spectra comparison of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt vs free base

Comparative NMR Spectroscopic Guide: 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt vs. Free Base

Executive Summary

2-Amino-5-phenyl-1,3,4-thiadiazole (APT) is a highly versatile pharmacophore utilized in the development of antimicrobial, anti-inflammatory, and anticancer agents. In drug formulation, converting the highly crystalline, poorly water-soluble APT free base into its sulfate salt form is a standard strategy to enhance aqueous solubility and bioavailability[1]. However, verifying the success of this salt formation requires rigorous analytical techniques. This guide provides an objective, in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectra of APT free base versus its sulfate salt, detailing the mechanistic rationale behind the observed chemical shifts and providing a self-validating experimental protocol for researchers.

Mechanistic Insights: The Chemistry of APT Protonation

To accurately interpret the NMR spectra of these two forms, one must first understand the electronic environment of the 1,3,4-thiadiazole ring system.

• The Basicity Paradox: Novice chemists often assume that protonation by sulfuric acid will occur at the exocyclic primary amine (-NH₂). However, the lone pair of electrons on the exocyclic nitrogen is highly delocalized into the electron-deficient thiadiazole ring via amidine-like resonance.

• Site of Protonation: Because of this resonance donation, the electron density is highest at the ring nitrogens (N3 and N4). Consequently, protonation thermodynamically favors the ring nitrogen, forming a resonance-stabilized thiadiazolium cation[2].

• Spectroscopic Consequences: The introduction of a formal positive charge onto the ring exerts a strong electron-withdrawing (deshielding) effect. This causes the protons on the adjacent phenyl ring to shift downfield. Furthermore, the exocyclic -NH₂ group—now adjacent to a positively charged ring—experiences significant deshielding, and its protons undergo rapid chemical exchange with the acidic medium, fundamentally altering its appearance in a ¹H NMR spectrum.

Experimental Methodology: A Self-Validating NMR Protocol

To ensure data integrity, the following protocol is designed as a self-validating system. Every experimental choice is engineered to prevent artifacts, such as solvent-induced proton exchange, from masking the true ionic state of the molecule.

Step 1: Solvent Selection & Preparation

• Action: Dissolve 15–20 mg of the analyte (Free Base or Sulfate Salt) in 0.6 mL of anhydrous DMSO-d₆.

• Causality: DMSO-d₆ is selected because it provides excellent solubility for both the non-polar free base and the highly polar sulfate salt. More importantly, unlike D₂O or CD₃OD, aprotic DMSO-d₆ lacks exchangeable deuterium atoms. This prevents the rapid deuterium-proton exchange that would otherwise obliterate the critical -NH₂ and -NH⁺ signals required to confirm the salt state.

Step 2: Internal Standardization (Validation Layer 1)

• Action: Add 0.05% v/v Tetramethylsilane (TMS) to the NMR tube.

• Causality: Salt formation drastically changes the ionic strength of the solution, which can cause bulk magnetic susceptibility shifts. TMS acts as an absolute zero-point reference (0.00 ppm), ensuring that any observed chemical shift differences between the free base and the salt are genuine electronic effects, not solvent artifacts.

Step 3: NMR Acquisition Parameters

• ¹H NMR: Acquire at 400 MHz or 500 MHz, using 16 scans, a spectral width of 15 ppm, and a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of the exchanging amine protons.

• ¹³C NMR: Acquire at 100 MHz or 125 MHz, using 1024 scans and a D1 of 2.0 seconds.

Step 4: 2D HMBC Confirmation (Validation Layer 2)

• Action: Perform a ¹H-¹³C Heteronuclear Multiple Bond Correlation (HMBC) experiment.

• Causality: If the protonation site is ambiguous, HMBC will show 3-bond couplings from the broad exchangeable proton to the C2 and C5 carbons of the thiadiazole ring, definitively proving the spatial proximity of the proton to the ring nitrogen rather than the exocyclic amine.

Comparative Data Analysis

The tables below summarize the expected quantitative NMR data, contrasting the neutral free base against the protonated sulfate salt.

Table 1: ¹H NMR Chemical Shift Comparison (400 MHz, DMSO-d₆)

Proton Assignment	Free Base (δ ppm)	Sulfate Salt (δ ppm)	Shift (Δδ)	Multiplicity & Mechanistic Notes
-NH₂ / -NH⁺	7.35	8.80 – 9.50	~ +1.80	Free Base: Sharp singlet (2H)[3].Salt: Broad, time-averaged peak due to rapid exchange with H₂SO₄ protons.
Phenyl (Ortho)	7.67	7.85 – 7.95	~ +0.23	Both: Doublet/Multiplet (2H). Deshielded in the salt form by the cationic thiadiazole ring.

| Phenyl (Meta/Para) | 7.48 | 7.55 – 7.65 | ~ +0.12 | Both: Multiplet (3H). Experiences a milder deshielding effect due to distance from the cation. |

Table 2: ¹³C NMR Chemical Shift Comparison (100 MHz, DMSO-d₆)

Carbon Assignment	Free Base (δ ppm)	Sulfate Salt (δ ppm)	Shift (Δδ)	Mechanistic Notes
C2 (Thiadiazole)	168.1	163.5 – 165.0	~ -3.6	Upfield shift. Protonation at N3 alters the resonance hybrid, increasing shielding at the C2 position[3].
C5 (Thiadiazole)	152.2	155.0 – 157.0	~ +3.8	Downfield shift. The adjacent protonated nitrogen withdraws electron density from C5.

| Phenyl (Ipso) | 128.3 | 127.0 – 128.0 | ~ -0.8 | Minor upfield shift due to complex anisotropic effects of the adjacent charged heterocycle. |

Note: Values are representative empirical ranges based on established 1,3,4-thiadiazole derivatives and their corresponding salts[3].

Analytical Workflow Visualization

Figure 1. Workflow and mechanisms for NMR analysis of APT free base vs. sulfate salt.

References

• Title: Structure and protonation study of the imidazo[2,1-b]-1,3,4-thiadiazole system: 1H nuclear magnetic resonance, crystal and molecular structure of 5,6-dimethylimidazo[2,1-b]-1,3,4-thiadiazole and its hydrobromide. Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). URL: [Link]

• Title: 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure. Source: MDPI Molecules. URL: [Link]

Sources

• 1. 2-氨基-5-苯基-1,3,4-噻二唑 硫酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Structure and protonation study of the imidazo[2,1-b]-1,3,4-thiadiazole system: 1H nuclear magnetic resonance, crystal and molecular structure of 5,6-dimethylimidazo[2,1-b]-1,3,4-thiadiazole and its hydrobromide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Antimicrobial Efficacy of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt and Standard Antibiotics

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health. As pathogenic microorganisms continually evolve and develop resistance to existing drugs, the medical and scientific communities are in a race to discover and develop new therapeutic agents.[1] The 1,3,4-thiadiazole nucleus has emerged as a promising scaffold in medicinal chemistry due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3] This heterocyclic structure is a bioisostere of the thiazole ring found in some cephalosporin antibiotics, suggesting its potential as a pharmacophore for new antimicrobial agents.[1]

This guide provides a comprehensive framework for evaluating the antimicrobial efficacy of a specific derivative, 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt, in direct comparison to a panel of standard, clinically relevant antibiotics. We will delve into the requisite experimental protocols, the rationale behind methodological choices, and the proper interpretation of results, adhering to internationally recognized standards to ensure data integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals actively engaged in the search for next-generation antimicrobial therapies.

Part 1: The Comparative Framework

A robust evaluation of a novel antimicrobial agent requires more than simply testing its effect on a single bacterial strain. The comparison must be contextualized against the performance of established antibiotics across a spectrum of clinically relevant pathogens.

1.1 The Investigational Compound: 2-Amino-5-phenyl-1,3,4-thiadiazole

The core structure, 2-Amino-5-phenyl-1,3,4-thiadiazole, has been identified in various studies as a backbone for derivatives exhibiting antimicrobial potential.[4] Research on analogous compounds has shown that substitutions on the phenyl ring and the amino group can modulate the antibacterial and antifungal activity.[1][5] For instance, the presence of halogen atoms on the phenyl ring has been shown to increase antibacterial activity, particularly against Gram-positive bacteria.[1] This guide focuses on the sulfate salt of this parent compound, proposing a rigorous methodology for its head-to-head comparison with standard drugs.

1.2 The Standard Antibiotics Panel

The choice of comparator antibiotics is critical for a meaningful assessment. The panel should include agents with different mechanisms of action and spectra of activity to provide a comprehensive performance benchmark.

• Ciprofloxacin: A broad-spectrum fluoroquinolone that inhibits DNA gyrase, crucial for bacterial DNA replication. It is effective against both Gram-positive and Gram-negative bacteria.

• Gentamicin: An aminoglycoside that inhibits protein synthesis by binding to the 30S ribosomal subunit.[6] It is primarily used against Gram-negative infections.

• Ampicillin: A beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall. It is effective against a range of Gram-positive and some Gram-negative bacteria.

• Ceftriaxone: A third-generation cephalosporin (a class of β-lactam antibiotics) with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[7]

1.3 The Microbial Challenge Panel

To assess the breadth of activity, a panel of quality control (QC) and clinically relevant bacterial strains is essential. The following are recommended based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[8][9][10]

• Staphylococcus aureus (ATCC 29213 / ATCC 25923): A Gram-positive bacterium and a common cause of skin, respiratory, and bloodstream infections.

• Escherichia coli (ATCC 25922): A Gram-negative bacterium, representing the Enterobacterales order, and a frequent cause of urinary tract and gastrointestinal infections.[6]

• Pseudomonas aeruginosa (ATCC 27853): A Gram-negative, opportunistic pathogen known for its intrinsic resistance to many antibiotics.

• Enterococcus faecalis (ATCC 29212): A Gram-positive bacterium that can cause a variety of healthcare-associated infections.

Part 2: Experimental Methodology & Protocols

Scientific rigor and standardization are paramount for generating reliable and comparable antimicrobial susceptibility data. The following protocols are based on established methods from CLSI and EUCAST, which are considered the gold standard in the field.[8][11][12] The use of standardized methods is essential for the comparability of results across different laboratories.[13]

Logical Flow of Antimicrobial Efficacy Testing

The experimental workflow is designed as a phased approach, moving from qualitative screening to quantitative assessment and finally to determining the mode of action (bactericidal vs. bacteriostatic).

Caption: Experimental workflow for comparative antimicrobial efficacy testing.

Protocol 2.1: Kirby-Bauer Disk Diffusion Susceptibility Test

This method serves as an initial qualitative screening to determine the sensitivity or resistance of bacteria to the test compounds.[14] It is a standardized test where antibiotic-impregnated disks are placed on an agar surface inoculated with the test organism.[15][16]

Causality: The principle behind this test is the diffusion of the antimicrobial agent from the disk into the agar. If the organism is susceptible, a clear zone of no growth will form around the disk. The diameter of this zone is proportional to the susceptibility of the organism and the diffusion rate of the agent.[15] Mueller-Hinton agar is the recommended medium as it supports the growth of most common pathogens and does not inhibit common antimicrobial agents like sulfonamides.[16][17]

Step-by-Step Protocol:

• Inoculum Preparation: Select 3-5 isolated colonies of the test bacterium from an 18-24 hour non-selective agar plate. Suspend them in sterile broth.

• Standardization: Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[18][19]

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the adjusted suspension. Remove excess liquid by pressing the swab against the inside of the tube.[18] Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[16]

• Drying: Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[18]

• Disk Application: Aseptically apply paper disks impregnated with known concentrations of the 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt and the standard antibiotics onto the agar surface. Disks should be placed at least 24mm apart.[20]

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[19]

• Result Interpretation: After incubation, measure the diameter of the zones of inhibition in millimeters (mm) using a ruler or caliper.[16] Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameters to the established breakpoints published by CLSI or EUCAST.[8][16]

Protocol 2.2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The MIC test is the gold standard for determining the quantitative susceptibility of an organism to an antimicrobial agent.[17][18] It identifies the lowest concentration of the agent that completely prevents visible bacterial growth in vitro.[17][21]

Causality: This method exposes a standardized bacterial inoculum to a serial two-fold dilution of the antimicrobial agent in a liquid growth medium. After incubation, the presence or absence of visible growth (turbidity) determines the MIC value. This provides a precise numerical value (in µg/mL) that is more informative than the qualitative result from a disk diffusion test.[21]

Step-by-Step Protocol:

• Compound Preparation: Prepare a stock solution of the 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt and each standard antibiotic in an appropriate solvent. Further dilute in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to twice the highest concentration to be tested.[19]

• Plate Preparation: Dispense 100 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate. Add 200 µL of the prepared antibiotic working solution to well 1.[19]

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard the final 100 µL from well 10.[19] Well 11 will serve as the growth control (no antibiotic), and well 12 as the sterility control (no bacteria).[19]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[17][19]

• Inoculation: Inoculate each well (except the sterility control) with 100 µL of the final bacterial suspension. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.[19]

• Result Interpretation: After incubation, the MIC is read as the lowest concentration of the antimicrobial agent in which there is no visible turbidity.[22]

Protocol 2.3: Minimum Bactericidal Concentration (MBC) Assay

While the MIC test determines the concentration that inhibits growth (bacteriostatic activity), the MBC test determines the lowest concentration that kills 99.9% of the initial bacterial population (bactericidal activity).[21][23] This distinction is crucial for treating serious infections, especially in immunocompromised patients.

Causality: This assay is an extension of the MIC test. Aliquots from the wells of the MIC plate that show no visible growth are subcultured onto antibiotic-free agar. If the bacteria do not grow on the new medium, it indicates they were killed by the compound at that concentration, not just inhibited.

Caption: Relationship between MIC and MBC.

Step-by-Step Protocol:

• Perform MIC Test: Complete the Broth Microdilution MIC test as described in Protocol 2.2.

• Subculturing: From each well that shows no visible growth in the MIC test (i.e., the MIC well and all wells with higher concentrations), take a 10-100 µL aliquot.[23]

• Plating: Spread the aliquot onto a fresh, antibiotic-free Mueller-Hinton agar plate.

• Incubation: Incubate the agar plates at 35°C ± 2°C for 18-24 hours.[24]

• Result Interpretation: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[21][23]

Part 3: Data Presentation and Interpretation

Clear and concise presentation of quantitative data is essential for comparative analysis.

Table 1: Hypothetical Disk Diffusion (Kirby-Bauer) Results Zone Diameter (mm). Interpretation based on CLSI M100 guidelines.[11]

Organism	2-Amino-5-phenyl-1,3,4-thiadiazole	Ciprofloxacin (5 µg)	Gentamicin (10 µg)	Ampicillin (10 µg)
S. aureus ATCC 25923	18 (S)	25 (S)	22 (S)	30 (S)
E. coli ATCC 25922	15 (I)	30 (S)	20 (S)	12 (R)
P. aeruginosa ATCC 27853	10 (R)	28 (S)	18 (S)	8 (R)
E. faecalis ATCC 29212	16 (S)	15 (I)	10 (R)	25 (S)

Table 2: Hypothetical MIC & MBC Results All values in µg/mL. Interpretation based on CLSI M100 breakpoints.[11]

Organism	2-Amino-5-phenyl-1,3,4-thiadiazole	Ciprofloxacin	Gentamicin	Ampicillin
MIC / MBC	MIC / MBC	MIC / MBC	MIC / MBC
S. aureus ATCC 29213	4 / 8	0.5 / 1	0.5 / 1	0.25 / 0.5
E. coli ATCC 25922	16 / 64	0.03 / 0.06	0.5 / 1	>32 / >32
P. aeruginosa ATCC 27853	>64 / >64	1 / 2	2 / 4	>32 / >32
E. faecalis ATCC 29212	8 / 16	2 / 8	>16 / >16	2 / 4

Interpretation Notes:

• An MIC for one antimicrobial cannot be directly compared to the MIC of another; comparison must be made relative to their respective susceptible/resistant breakpoints.[25]

• If the MBC/MIC ratio is ≤ 4, the compound is generally considered bactericidal. A ratio > 4 suggests bacteriostatic activity.

Conclusion and Future Directions

This guide outlines a standardized, robust methodology for the comparative evaluation of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt against established antibiotics. By employing these validated protocols, researchers can generate high-quality, reproducible data on the compound's spectrum of activity, potency (MIC), and bactericidal or bacteriostatic nature (MBC).

The hypothetical data presented suggests that while the novel compound may show promise, particularly against Gram-positive organisms, its efficacy might be less pronounced than that of standard broad-spectrum agents like Ciprofloxacin. Such findings would guide the next steps in the drug development pipeline, which could include structure-activity relationship (SAR) studies to optimize the molecule for enhanced potency and a broader spectrum of activity. Further investigations into its mechanism of action, toxicity, and in vivo efficacy would be the logical successors to this foundational in vitro characterization.

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FTIR Analytical Resolution: Validating 2-Amino-5-phenyl-1,3,4-thiadiazole Synthesis (Sulfate Salt vs. Neutralized Free Base)

Executive Summary

In the development of heterocyclic active pharmaceutical ingredients (APIs), the 1,3,4-thiadiazole scaffold is highly valued for its broad spectrum of biological activities, including antimicrobial and anticonvulsant properties[1]. The standard industrial and laboratory synthesis of 2-amino-5-phenyl-1,3,4-thiadiazole utilizes a dehydrative cyclization mediated by concentrated sulfuric acid[2]. However, a common pitfall in this workflow is the failure to recognize that the initial product precipitates as a sulfate salt , not the active free base.

As a Senior Application Scientist, I have designed this guide to objectively compare the chemical states of the sulfate salt intermediate against the neutralized free base. By utilizing Fourier Transform Infrared (FTIR) spectroscopy, researchers can establish a self-validating analytical system to monitor cyclization efficiency, confirm complete neutralization, and eliminate false positives in yield calculations.

Mechanistic Background: Cyclization & Salt Formation

The synthesis relies on the condensation of benzoic acid with thiosemicarbazide. Concentrated sulfuric acid (H₂SO₄) is selected as the reaction medium because it serves a dual purpose: it acts as a powerful dehydrating agent to drive the condensation forward, and it provides the acidic catalysis required to close the 1,3,4-thiadiazole ring[1][2].

Because the reaction occurs in a highly acidic environment, the primary amine group (-NH₂) of the newly formed thiadiazole is immediately protonated to form an ammonium cation (-NH₃⁺). Consequently, when the reaction is quenched, the compound precipitates as 2-amino-5-phenyl-1,3,4-thiadiazole sulfate. To obtain the desired free base, a deliberate alkaline neutralization step is mandatory.

Figure 1: Dehydrative cyclization workflow from precursors to the neutralized free base.

Comparative Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every physical manipulation is tied to a specific chemical causality.

Protocol A: Synthesis and Isolation of the Sulfate Salt

• Reagent Assembly: In a 250 mL round-bottom flask, combine 0.1 mol of high-purity thiosemicarbazide and 0.1 mol of benzoic acid[2].

• Acidic Catalysis: Slowly add 5 mL of concentrated H₂SO₄ under continuous stirring in a fume hood.

  • Causality: The reaction is highly exothermic. Slow addition prevents the thermal degradation of the thiosemicarbazide precursor and suppresses the formation of dibenzoylated side products[2].

• Thermal Cyclization: Heat the mixture to 80–90°C for 3 hours to drive the dehydrative ring closure.

• Quenching & Precipitation: Pour the hot mixture directly onto 100 g of crushed ice.

  • Causality: Rapid thermal quenching prevents the acidic hydrolysis of the newly formed thiadiazole ring. The cold aqueous environment forces the immediate crystallization of the sulfate salt due to its low solubility at low temperatures[2].

• Filtration: Filter the precipitate and wash with cold ethanol. Do not wash with alkaline solutions at this stage.

Protocol B: Neutralization to the Free Base

• Suspension: Suspend the isolated sulfate salt in 50 mL of distilled water.

• Alkaline Shift: Gradually add a 10% aqueous solution of ammonium hydroxide (NH₄OH) or sodium bicarbonate (NaHCO₃) under vigorous stirring until the pH stabilizes at 8.0.

  • Causality: The alkaline medium deprotonates the -NH₃⁺ group. Breaking this ionic interaction with the sulfate counter-ion forces the highly hydrophobic free base to precipitate out of the aqueous phase.

• Purification: Filter the resulting solid and wash extensively with hot distilled water.

  • Causality: Extensive washing removes the highly water-soluble ammonium sulfate byproduct. The success of this step will be directly validated by the FTIR spectrum (absence of the 1100 cm⁻¹ band).

• Recrystallization: Recrystallize from ethanol to yield the pure 2-amino-5-phenyl-1,3,4-thiadiazole free base.

FTIR Validation & Data Presentation

FTIR spectroscopy is the optimal technique for distinguishing between the sulfate salt and the free base. The transformation from an ionic salt to a neutral molecule triggers distinct shifts in the vibrational frequencies of the amine group and the appearance/disappearance of sulfate-specific bands[3][4].

Quantitative Spectral Comparison

Vibration Mode	Free Base Profile (cm⁻¹)	Sulfate Salt Profile (cm⁻¹)	Diagnostic Significance
N-H Stretch	3275, 3093 (Sharp doublet)	3000–2500 (Broad band)	Differentiates the neutral primary amine (-NH₂) from the protonated ammonium cation (-NH₃⁺)[4].
C=N Stretch (Ring)	~1630	~1615	Confirms successful thiadiazole ring cyclization; the slight shift in the salt is due to electronic withdrawal by the protonated amine[4][5].
S=O Asymmetric Stretch (ν₃)	Absent	~1100 (Strong, broad)	Primary indicator: Confirms the presence of the sulfate (SO₄²⁻) counter-ion[3][6].
S=O Asymmetric Bend (ν₄)	Absent	~610 (Sharp)	Secondary confirmation of the sulfate ion lattice[3].
C-S-C Stretch (Ring)	~680	~680	Confirms the intact thioether linkage within the heterocyclic ring[5].

Troubleshooting & Self-Validating Systems

By treating the FTIR spectrum as a diagnostic logic tree, researchers can troubleshoot failed reactions or incomplete purifications instantly.

Figure 2: FTIR diagnostic logic tree for differentiating the sulfate salt from the free base.

Diagnostic Scenarios:

• Scenario A (Strong band at 1100 cm⁻¹, broad band at 2800 cm⁻¹): The cyclization was successful, but the product is still in its sulfate salt form. Action: Repeat Protocol B (Neutralization) and ensure the pH reaches 8.0.

• Scenario B (Strong band at 1700 cm⁻¹): The presence of a carbonyl (C=O) stretch indicates unreacted benzoic acid or an incomplete cyclization intermediate (acylthiosemicarbazide)[2]. Action: Increase the reaction time or verify the potency of the H₂SO₄ used in Protocol A.

• Scenario C (Sharp doublet at 3275/3093 cm⁻¹, absence of 1100 cm⁻¹): The synthesis is complete. The free base has been successfully isolated and purified[4].

References

• MDPI. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes. Molecules. Available at: [Link]

• ResearchGate. Synthesis and Characterization of Five, Sevene Heterocyclic Membered Rings. Baghdad Science Journal. Available at:[Link]

• ResearchGate. FTIR spectra showing the region for sulfate absorption bands in monoclinic and orthorhombic samples. Available at: [Link]

• Copernicus Publications. Stability assessment of organic sulfur and organosulfate compounds in filter samples for quantification by Fourier-transform infrared spectroscopy. Atmospheric Measurement Techniques. Available at:[Link]

• CORE. Review Article Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. Available at: [Link]

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A Senior Application Scientist's Guide to the X-ray Diffraction (XRD) Validation of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt Crystal Lattices

Abstract

In modern drug development, the precise characterization of an Active Pharmaceutical Ingredient's (API) solid-state form is not merely a regulatory formality but a scientific necessity. The formation of salts, such as the sulfate salt of 2-Amino-5-phenyl-1,3,4-thiadiazole, is a common strategy to enhance properties like solubility and stability. However, this introduces complexity in the solid form, including the potential for polymorphism—the existence of multiple crystal lattices. This guide provides an in-depth, experience-driven comparison of X-ray Diffraction (XRD) as the definitive method for validating the crystal lattice of this specific thiadiazole salt. We will explore the causality behind experimental choices, compare XRD with alternative solid-state characterization techniques, and present a self-validating protocol for researchers, scientists, and drug development professionals.

Introduction: The Criticality of Solid-State Form

2-Amino-5-phenyl-1,3,4-thiadiazole is a heterocyclic compound of significant interest in medicinal chemistry, with derivatives showing a range of biological activities.[1][2][3][4] To improve its physicochemical properties for pharmaceutical formulation, it can be converted into a salt, in this case, a sulfate salt. This process, while beneficial, necessitates rigorous confirmation that the intended crystalline salt has formed and is present as a single, consistent phase.[5]

Different crystal lattices (polymorphs) of the same compound can exhibit dramatically different physical properties, including solubility, dissolution rate, and stability, which directly impact the drug's bioavailability and shelf-life.[6][7][8] Therefore, an unambiguous method to identify and characterize the crystal structure is paramount. X-ray Diffraction (XRD) stands as the gold standard for this purpose, providing a unique "fingerprint" of a crystalline solid's atomic arrangement.[9][10][11]

The "Why": Fundamental Principles of X-ray Diffraction

At its core, XRD analysis relies on the constructive interference of X-rays scattered by the ordered planes of atoms within a crystal lattice.[12] This phenomenon is elegantly described by Bragg's Law , which forms the mathematical foundation of the technique.[13][14][15]

Bragg's Law: nλ = 2d sin(θ)

Where:

• n is an integer representing the order of diffraction.

• λ (lambda) is the wavelength of the incident X-rays.

• d is the spacing between the planes of atoms in the crystal lattice (the d-spacing).[14][16]

• θ (theta) is the angle of incidence of the X-ray beam on the crystal plane.[16]

In a Powder XRD (PXRD) experiment, a monochromatic X-ray beam irradiates a finely powdered sample.[17] This powder contains millions of tiny crystallites in random orientations. At specific angles (θ), some of these crystallites will be perfectly aligned to satisfy Bragg's Law, causing them to diffract the X-rays constructively.[17] A detector measures the intensity of these diffracted X-rays as it scans through a range of angles (2θ), producing a unique pattern of peaks. Each peak corresponds to a specific d-spacing in the crystal lattice, making the resulting diffractogram a definitive fingerprint of the material's crystal structure.[9][16][17]

Experimental Workflow: From Synthesis to Validation

The validation of the 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt is a systematic process. The following diagram illustrates the logical flow from material synthesis to definitive structural characterization.

Caption: Overall workflow for XRD validation of a pharmaceutical salt.

Detailed Experimental Protocol: Powder X-ray Diffraction (PXRD)

This protocol is designed to be self-validating by including analysis of the starting materials, which provides a definitive comparison to confirm salt formation.

Objective: To confirm the formation of a unique crystalline phase for 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt and distinguish it from its starting materials.

Materials:

• Sample 1: 2-Amino-5-phenyl-1,3,4-thiadiazole (free base)

• Sample 2: Sulfuric acid starting material (if solid) or a non-diffracting holder for reference.

• Sample 3: Synthesized 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt

Methodology:

• Sample Preparation:

  • Causality: Proper preparation is crucial for high-quality, reproducible data. The goal is to present a sample with a large number of randomly oriented crystallites to the X-ray beam.[9]

  • Gently grind approximately 10-20 mg of each solid sample (Samples 1 and 3) using an agate mortar and pestle for 1-2 minutes. The ideal particle size is typically under 10 µm.[18] This minimizes "preferred orientation," an artifact where non-random crystallite alignment can skew peak intensities.[9]

  • Carefully pack the powdered sample into a low-background sample holder (e.g., zero-background silicon). Ensure the surface is smooth and flush with the holder's rim.

• Instrument Setup & Data Acquisition:

  • Causality: Instrument parameters are chosen to maximize signal-to-noise for organic pharmaceutical materials while ensuring accurate peak positions.

  • Use a modern powder diffractometer equipped with a Cu Kα X-ray source (λ = 1.5406 Å) and a high-speed detector.

  • Set the instrument parameters as follows (typical values):

    • Voltage: 40 kV

    • Current: 40 mA

    • Scan Range (2θ): 3° to 40° (This range is typically sufficient to capture the most characteristic, lower-angle peaks for organic molecules).

    • Step Size: 0.02° 2θ

    • Scan Speed / Time per Step: 0.5 to 1.0 seconds/step.

• Data Analysis:

  • Collect the diffractograms for all three samples.

  • Phase Identification: Overlay the three patterns. The pattern for the sulfate salt (Sample 3) must be qualitatively different from the patterns of the starting materials (Samples 1 & 2). The disappearance of peaks from the starting materials and the appearance of a new, unique set of peaks confirms the formation of a new crystalline solid.

  • Database Comparison: Compare the experimental pattern of the salt against a comprehensive database, such as the Powder Diffraction File™ (PDF®) from the International Centre for Diffraction Data (ICDD), to identify any known phases or impurities.[19][20][21][22][23]

  • (Optional) Lattice Parameter Refinement: For a more in-depth analysis, use crystallographic software like GSAS-II or TOPAS to index the peaks and refine the unit cell parameters.[24][25][26][27][28] This provides precise dimensions of the crystal lattice.

Comparative Analysis: XRD vs. Alternative Solid-State Techniques

While XRD is the definitive tool for crystal structure, a multi-technique approach provides a holistic understanding of a new solid form.[29] No single technique can replace XRD for lattice validation, but others provide complementary and crucial information.

Caption: Comparison of XRD with other key solid-state analysis techniques.

Technique	Primary Information Provided	Strength for Salt Validation	Weakness Compared to XRD
Powder X-ray Diffraction (PXRD)	Crystal structure, phase identity, polymorphism, crystallinity.[6]	Definitive. Provides a unique fingerprint of the crystal lattice.[9]	Less sensitive to small amounts of amorphous content.
Differential Scanning Calorimetry (DSC)	Thermal events (melting point, glass transition, phase changes).[30]	Can indicate polymorphism if different melting points are observed.	Indirect; infers structural differences from thermal behavior, does not measure the lattice directly.
Thermogravimetric Analysis (TGA)	Mass loss as a function of temperature.[30]	Essential for identifying if the salt is a hydrate or solvate.	Provides no information about the crystal structure itself.
Vibrational Spectroscopy (FTIR/Raman)	Molecular bond vibrations, functional groups.[31]	Can confirm salt formation by showing shifts in key vibrational bands (e.g., amine and sulfate groups).	Does not directly probe the long-range order of the crystal lattice.
Solid-State NMR (ssNMR)	Local atomic environments, number of unique molecules in the asymmetric unit.[32]	Highly sensitive to subtle differences between polymorphs.	Does not provide direct information on lattice parameters and symmetry.

Case Study: Interpreting Validation Data

Let's consider a hypothetical but realistic dataset for the validation of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt.

Table 1: Hypothetical PXRD Peak Data

2θ Angle (°)	d-spacing (Å)	Relative Intensity (%)	Assignment
8.5	10.40	100	Characteristic Peak of Sulfate Salt
12.2	7.25	45	Characteristic Peak of Sulfate Salt
15.8	5.60	80	Characteristic Peak of Sulfate Salt
17.1	5.18	30	Characteristic Peak of Sulfate Salt
20.5	4.33	65	Characteristic Peak of Sulfate Salt
24.7	3.60	55	Characteristic Peak of Sulfate Salt
25.6	3.48	90	Characteristic Peak of Sulfate Salt

Interpretation and Self-Validation:

• Confirmation of New Phase: When the diffractogram corresponding to the peaks in Table 1 is overlaid with the diffractogram of the 2-Amino-5-phenyl-1,3,4-thiadiazole free base, there should be no overlapping peaks. The complete disappearance of the free base's characteristic peaks and the appearance of this new pattern is strong evidence of a successful salt formation reaction resulting in a new crystalline phase.

• Purity Assessment: The absence of any residual peaks from the starting materials in the sulfate salt pattern indicates high phase purity. Conversely, the presence of small peaks corresponding to the free base would allow for the detection of an incomplete reaction or a mixture.[33]

• Polymorph Screening: If different synthesis batches produce different PXRD patterns (i.e., different peak positions and/or relative intensities), it is a clear indication of polymorphism.[6][33] XRD is the frontline technique for identifying and differentiating these forms.[11]

Conclusion: The Authoritative Role of XRD

In the development of pharmaceutical salts like 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate, establishing the solid-state structure is non-negotiable. While complementary techniques like DSC, TGA, and spectroscopy provide valuable thermal and molecular information, X-ray Diffraction is the sole technique that directly and unambiguously probes the crystal lattice. [11][34]

It provides the definitive "fingerprint" required for phase identification, purity assessment, and polymorphism screening.[9][10] A well-designed XRD experiment, inclusive of starting material analysis, forms a self-validating system that provides the trustworthy and authoritative data required for regulatory submissions and ensuring product consistency and quality.[35][36][37]

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• Seeing Solids Clearly—Beyond Powder Patterns with Single-Crystal X-ray Diffraction for Polymorphs, Hydrates, and IP Confidence. (2025, October 7). American Pharmaceutical Review. Retrieved from [Link]

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• ICDDについて. (n.d.). ライトストーン. Retrieved from [Link]

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• The Difference Between Powder XRD and Single Crystal XRD. (2021, December 9). AZoOptics.com. Retrieved from [Link]

• Comparison of test principles for single-crystal X-ray and powder X-ray diffraction. (n.d.). Retrieved from [Link]

• Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization. (2020, December 30). National Center for Biotechnology Information. Retrieved from [Link]

• Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. (2023, April 9). MDPI. Retrieved from [Link]

• Applications of X-ray Powder Diffraction in Protein Crystallography and Drug Screening. (2020, January 21). MDPI. Retrieved from [Link]

• X-ray Powder Diffraction Pattern Indexing for Pharmaceutical Applications. (2013, January 1). Pharmaceutical Technology. Retrieved from [Link]

• Solid-State Characterization and Techniques. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. (2024, October 20). Iraqi Journal of Industrial Research. Retrieved from [Link]

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• Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. (2025, April 10). Research Journal of Pharmacy and Technology. Retrieved from [Link]

• X-ray Diffraction In Quality Control Of Pharmaceuticals. (2026, February 27). LinkedIn. Retrieved from [Link]

• Solid-State Characterization. (n.d.). Zasya. Retrieved from [Link]

• Synthesis and Characterization of Novel 1,3-Thiazole and 2-Amino-1,3,4-Thiadiazole Derivatives. (2014, November 24). Dergipark. Retrieved from [Link]

• GSAS-II – An application for the single-crystal analysis and the Rietveld analysis used in X-ray and neutron diffraction (XRD, ND) experiments. (2021, November 26). MateriApps. Retrieved from [Link]

• Analytical Techniques for Structural Characterization of Proteins in Solid Pharmaceutical Forms: An Overview. (2021, April 11). MDPI. Retrieved from [Link]

• Methods and Tutorials – Powder Diffraction. (n.d.). Neutron Sciences. Retrieved from [Link]

• For crystal structure refinement, which software is more reliable: Full Prof, Topas or GSAS, and why? (2013, July 26). ResearchGate. Retrieved from [Link]

• Survey of methodologies of pharmaceutical interest for quantification of crystal form via X-Ray Powder Diffraction. (n.d.). AMS Dottorato. Retrieved from [Link]

• 2-Amino-5-phenyl-1,3,4-thiadiazole. (n.d.). PubChem. Retrieved from [Link]

• Home for GSAS-II: crystallographic and diffraction-based structural characterization of materials. (n.d.). GitHub. Retrieved from [Link]

• Materials for Learning Use of GSAS-II. (n.d.). OSTI.gov. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 2-Amino-5-phenyl-1,3,4-thiadiazole Sulfate Salt

For professionals in research, discovery, and drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are not merely procedural afterthoughts but are fundamental to ensuring a safe laboratory environment and maintaining environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt, grounded in established safety principles and regulatory compliance.

The procedural choices outlined herein are based on the known hazards of this class of compounds, including potential skin, eye, and respiratory irritation.[1][2][3][4] As with any chemical, a thorough risk assessment should be conducted before handling.

Core Safety & Hazard Assessment

2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt is a solid organic compound.[3] While specific toxicological properties may not be fully investigated, the available safety data for the free base and related compounds indicate that it should be handled with care.[5] The primary hazards are associated with irritation upon contact or inhalation.[1][2][4]

Hazard Classification	Description	Source
Skin Irritation	Causes skin irritation.	[1][2]
Eye Irritation	Causes serious eye irritation.	[1][2]
Respiratory Irritation	May cause respiratory irritation.	[1][2]

Given these potential hazards, adherence to appropriate personal protective equipment (PPE) protocols is mandatory.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or glasses with side shields are required.[1]

• Hand Protection: Chemical-resistant gloves, such as nitrile, are essential to prevent skin contact.[2]

• Body Protection: A laboratory coat must be worn.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is recommended.[2]

Spill Management Protocol

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and prevent environmental contamination.

Step-by-Step Spill Cleanup:

• Area Evacuation and Ventilation: If the spill is substantial, evacuate the immediate vicinity and ensure the area is well-ventilated.

• Containment: For solid spills, carefully sweep the material to avoid generating dust.[6]

• Collection: Place the swept material into a clearly labeled, sealed container designated for hazardous waste.[6]

• Decontamination: Clean the spill area with a suitable solvent or detergent and water. All cleaning materials, including wipes and absorbents, must be collected and disposed of as hazardous waste.[7]

Waste Disposal Workflow

The disposal of 2-Amino-5-phenyl-1,3,4-thiadiazole sulfate salt must be conducted in accordance with local, state, and federal regulations for hazardous waste.[7] Do not dispose of this chemical down the drain or in regular trash.[5][6]

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